Cas no 1448050-85-8 (1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea)

• Product Name: 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea
• CAS No: 1448050-85-8
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 6383126
• PubChem ID: 71810442
• Update Time: 2025-10-30

1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)urea
• 1448050-85-8
• F6451-1021
• 1-(2H-1,3-BENZODIOXOL-5-YL)-3-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]UREA
• AKOS024567892

• Inchi： 1S/C16H18N2O4S/c1-10-3-6-15(23-10)14(20-2)8-17-16(19)18-11-4-5-12-13(7-11)22-9-21-12/h3-7,14H,8-9H2,1-2H3,(H2,17,18,19)
• InChI Key： LLIZKCMFJVKKPQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCC(OC)C1SC(C)=CC=1)=O

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.1Ų

Additional information on 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea

Comprehensive Overview of 1-(1,3-Benzodioxol-5-yl)-3-[2-Methoxy-2-(5-Methylthiophen-2-yl)Ethyl]Urea (CAS No. 1448050-85-8)

The compound 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea (CAS No. 1448050-85-8) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a benzodioxole ring, a methoxyethyl chain, and a methylthiophene moiety. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its structure-activity relationship (SAR) and its relevance in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea has surged, driven by advancements in medicinal chemistry and biomolecular engineering. This compound’s urea linkage and aromatic systems make it a candidate for modulating biological targets, such as enzymes or receptors. Its CAS No. 1448050-85-8 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening (HTS) and lead optimization studies.

From a synthetic perspective, the preparation of 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea involves multi-step organic reactions, including condensation and protection-deprotection strategies. The benzodioxole ring, a common pharmacophore, is known for its metabolic stability, while the methylthiophene group enhances lipophilicity—a critical factor in drug bioavailability. These attributes align with current trends in fragment-based drug design (FBDD), where researchers prioritize small molecules with balanced physicochemical properties.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, derivatives of urea and thiophene are explored for their pesticidal or herbicidal activities. Additionally, its electron-rich structure makes it a candidate for organic electronics, such as semiconductor materials or light-emitting diodes (OLEDs). This versatility addresses the rising interest in multi-functional chemicals that bridge gaps between industries.

Analytical characterization of CAS No. 1448050-85-8 typically employs techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and validate its structural integrity, which is crucial for quality control in industrial and academic settings. Recent publications have also highlighted its compatibility with computational modeling, enabling in silico predictions of binding affinities or toxicity profiles.

Environmental and regulatory considerations for 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea are under scrutiny, as with many synthetic compounds. Studies on its biodegradability and ecotoxicology are emerging, aligning with the global push for green chemistry principles. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting broader shifts toward eco-friendly chemical production.

In conclusion, 1-(1,3-benzodioxol-5-yl)-3-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]urea (CAS No. 1448050-85-8) represents a compelling case study in modern chemical innovation. Its interdisciplinary applications—from drug development to material science—underscore its relevance in addressing contemporary challenges. As scientific inquiries evolve, this compound will likely remain a focal point for molecular design and functional material research.